Cas no 1171628-16-2 (1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride)

• Product Name: 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride
• CAS No: 1171628-16-2
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• MDL: MFCD11506692
• CID: 2625381
• PubChem ID: 42614602
• Update Time: 2025-09-27

1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride Chemical and Physical Properties

Names and Identifiers

• MFCD11506692
• 1171628-16-2
• B80151
• 1-BENZYL-2,6-DIMETHYLPIPERIDIN-4-OL HYDROCHLORIDE
• 1-benzyl-2,6-dimethylpiperidin-4-ol;hydrochloride
• 1-Benzyl-2,6-dimethylpiperidin-4-ol HCl
• 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride

• MDL： MFCD11506692
• Inchi： 1S/C14H21NO.ClH/c1-11-8-14(16)9-12(2)15(11)10-13-6-4-3-5-7-13;/h3-7,11-12,14,16H,8-10H2,1-2H3;1H
• InChI Key： JRGLTTOMKUPJIN-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(C)N(CC2C=CC=CC=2)C(C)C1

Computed Properties

• Exact Mass: 255.1389920Da
• Monoisotopic Mass: 255.1389920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride

Introduction to 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride (CAS No. 1171628-16-2) and Its Emerging Applications in Chemical Biology

1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride, identified by its CAS number 1171628-16-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular diseases. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological studies.

The molecular structure of 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride consists of a piperidine ring substituted with a benzyl group at the 1-position, two methyl groups at the 2- and 6-positions, and a hydroxyl group at the 4-position. This arrangement confers distinct pharmacophoric properties that are being explored for their biological activity. The presence of the hydroxyl group allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in medicinal chemistry. These compounds have shown promise in modulating various biological pathways, including G-protein coupled receptors (GPCRs), ion channels, and enzyme inhibition. The structural features of 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride make it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a tool for studying neurological disorders. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels, which are central to processes such as cognition, mood regulation, and pain perception. The specific substitution pattern in 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride may confer selectivity for certain receptor targets, making it a valuable candidate for developing novel therapeutics.

Recent research has highlighted the compound's potential in cardiovascular applications as well. Studies have suggested that piperidine-based molecules can influence vascular tone and blood pressure regulation by interacting with receptors such as the angiotensin II receptor type 1 (AT1R). The hydroxyl group in 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride provides a site for further derivatization, allowing researchers to fine-tune its pharmacological profile for cardiovascular diseases.

The synthesis of 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the formation of the piperidine ring followed by selective functionalization at various positions. The introduction of the benzyl group at the 1-position and the methyl groups at the 2- and 6-positions requires precise control to ensure high yield and purity. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

The pharmacological evaluation of 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride has revealed several promising properties. In vitro studies have demonstrated its ability to interact with specific biological targets with high affinity. For instance, preliminary data suggest that it may modulate GABAergic signaling pathways, which are implicated in anxiety and epilepsy disorders. Additionally, its interaction with adrenergic receptors has been explored for potential applications in managing hypertension.

The compound's potential as an intermediate in drug development is further underscored by its versatility in structural modifications. Researchers can introduce various functional groups at different positions on the piperidine ring to create analogs with enhanced potency or selectivity. This flexibility makes 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride a valuable building block for medicinal chemists seeking to develop novel therapeutics.

From a computational chemistry perspective, 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride has been subjected to extensive molecular modeling studies to understand its binding interactions at a molecular level. These studies have provided insights into how the compound interacts with biological targets and have guided efforts to optimize its pharmacological properties. The integration of computational methods with experimental approaches has accelerated the discovery process for this class of compounds.

The safety profile of 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride is another critical consideration in its development as a pharmaceutical agent. Preclinical studies have been conducted to assess its toxicity and pharmacokinetic properties. These studies have shown that the compound is well-tolerated at therapeutic doses but may exhibit certain side effects at higher concentrations. Further research is needed to fully characterize its safety profile before clinical trials can be initiated.

The future directions for research on 1-Benzyl-2,6-dimethylpiperidin-4-OL hydrochloride are multifaceted. Ongoing studies aim to explore its efficacy in treating neurological disorders by targeting specific neurotransmitter systems. Additionally, efforts are underway to investigate its potential applications in managing cardiovascular diseases by modulating vascular function and blood pressure regulation.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of this compound from bench to bedside. Such partnerships can leverage expertise from multiple disciplines to accelerate drug discovery processes and bring new therapeutic options to patients who need them most.